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Introduction

Quin-2 is a fluorescent indicator widely used for the measurement of intracellular calcium
concentrations ([Ca2*]i). Its utility lies in its high affinity and selectivity for Ca2* over other
divalent cations like Mg?*. Upon binding to Ca2*, the fluorescence quantum yield of Quin-2
increases approximately twenty-fold, allowing for the quantification of changes in intracellular
calcium levels. Quin-2 is available in two primary forms: the cell-impermeant salt form (e.g.,
tetrapotassium salt) and the cell-permeant acetoxymethyl (AM) ester form. The AM ester
derivative readily crosses cell membranes and is subsequently hydrolyzed by intracellular
esterases to the active, membrane-impermeant Quin-2, effectively trapping it within the cytosol.
This document provides detailed protocols for the preparation of stock solutions for both forms
of Quin-2.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of Quin-2 and its AM
ester are summarized in the table below.
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Quin-2 (Tetrapotassium

Quin-2 AM (Acetoxymethyl

Propert
perty Salt) Ester)
Not explicitly found, but used
Molecular Weight 693.87 g/mol [1] for concentration calculations
in protocols.
Solubility 10 mg/mL in water Soluble in anhydrous DMSO[?2]

Recommended Stock Solution

Concentration

Dependent on experimental
needs, prepared in agueous
buffer.

2-10 mM in anhydrous DMSO

Storage Conditions

Store at -20°C, protect from
light. Stock solutions are stable
for up to 6 months at -20°C
when aliquoted and frozen

under an inert gas at pH >10.

Store solid at -20°C or -80°C,
away from light and moisture.
Store stock solution in single-
use aliquots at -20°C or -80°C
to avoid repetitive freeze-thaw

cycles.

Excitation Wavelength (Aex)

~339 nm[2][3] (High Caz*:
~332 nm; Low Ca?*: ~354 nm)

N/A (not fluorescent)

Emission Wavelength (Aem)

~492 nm[2][3] (High Caz*:
~505 nm; Low Ca2*: ~510 nm)

N/A (not fluorescent)

Dissociation Constant (Kd) for
Caz*

2.9+£0.2 nM (at pH 7.5)[4][5]
or 115 nM[2]

N/A (hydrolyzed to Quin-2)

Dissociation Constant (Kd) for
MgZ+

89 £ 5 uM (at pH 7.5)[4][5]

N/A (hydrolyzed to Quin-2)

Experimental Protocols
Protocol 1: Preparation of Quin-2 Tetrapotassium Salt

Stock Solution

The tetrapotassium salt of Quin-2 is water-soluble and is typically used for in vitro calibration

experiments or for direct loading into cells via microinjection.
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Materials:

Quin-2, tetrapotassium salt

High-purity water (e.g., Milli-Q® or equivalent)
Appropriate buffer (e.g., HEPES, MOPS)
Vortex mixer

Microcentrifuge tubes

Procedure:

Determine the required concentration and volume of the stock solution based on your
experimental design. A common stock solution concentration is 10 mM.

Calculate the mass of Quin-2 tetrapotassium salt needed. For example, to prepare 1 mL of a
10 mM stock solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 693.87 g/mol = 6.94 mg

Weigh the calculated amount of Quin-2 tetrapotassium salt in a microcentrifuge tube.

Add the appropriate volume of high-purity water or your desired aqueous buffer to the tube.

Vortex thoroughly until the solid is completely dissolved. The solution should be a clear, pale
yellow.[3]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C, protected from light. For long-term storage, it is recommended to
freeze under an inert gas at a pH greater than 10.

Protocol 2: Preparation of Quin-2 AM Stock Solution
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Quin-2 AM is the membrane-permeant form used for loading into live cells. It is insoluble in
water and must be dissolved in an anhydrous organic solvent, typically dimethyl sulfoxide
(DMSO).

Materials:

Quin-2, acetoxymethyl (AM) ester

Anhydrous dimethyl sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes
Procedure:

o Equilibrate the Quin-2 AM vial and anhydrous DMSO to room temperature before opening to
prevent moisture condensation, which can hydrolyze the AM ester.

e Prepare a stock solution in the range of 2-10 mM in anhydrous DMSO. For example, to
prepare 100 pL of a 10 mM stock solution (assuming a similar molecular weight to the free
acid for initial estimation, though precise molecular weight should be obtained from the
supplier):

o Note: The exact mass will depend on the molecular weight of the specific Quin-2 AM
product, which should be provided by the supplier.

e Add the appropriate volume of anhydrous DMSO to the vial of pre-weighed Quin-2 AM.
o Vortex thoroughly until the solid is completely dissolved. This may take some time.

» Aliquot the stock solution into small, single-use volumes in tightly sealed microcentrifuge
tubes.

» Store the aliquots at -20°C or -80°C, protected from light and moisture.
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Signaling Pathway and Experimental Workflow

Diagrams

The following diagrams illustrate the mechani
experimental workflow for measuring intracell

sm of Quin-2 AM cell loading and a general
ular calcium.
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Caption: Mechanism of Quin-2 AM loading and activation in a cell.
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Caption: General workflow for intracellular calcium measurement using Quin-2 AM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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